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Compound of Interest

Compound Name: Chloromethyl octyl ether
CAS No.: 24566-90-3
Cat. No.: B1597271
Get Quote
. J

CAS: 3956-62-7 | Synonyms: Octyl chloromethyl ether; Chloromethoxy octane

Part 1: Executive Safety Directive

WARNING: High-Hazard Alkylating Agent Chloromethyl octyl ether is a potent alpha-halo
ether. While less volatile than its lower-molecular-weight analogs (like bis(chloromethyl) ether),
it shares the same mechanism of toxicity: it is a strong alkylating agent and a potential
carcinogen. Upon contact with moisture, it hydrolyzes to release Hydrogen Chloride (HCI) and
Formaldehyde.[1]

Immediate Handling Rules:

e Zero Skin Contact: This compound can be absorbed through the skin.[2] Double-glove
(Nitrile + Laminate/Silver Shield) is mandatory.

o Fume Hood Only: All transfers and quenching must occur inside a certified chemical fume
hood.
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e No Drain Disposal: Never pour untreated chloromethyl octyl ether down the drain. It must
be chemically quenched first, or disposed of as high-hazard waste.

Part 2: Technical & Safety Assessment (The "Why")

To safely dispose of this chemical, you must understand its reactivity. The primary hazard is not
just the ether itself, but its hydrolysis products.

The Hydrolysis Mechanism

Alpha-chloro ethers are highly electrophilic. In the presence of water, they undergo rapid
hydrolysis. This reaction is the basis for the quenching protocol described below.

Reaction:
e Octanol (

): Flammable liquid (Flash point ~81°C). Forms the organic layer after quenching.

o Formaldehyde (

): Carcinogen and sensitizer. Remains in the aqueous phase.[3][4]

e Hydrogen Chloride (

): Corrosive gas/acid.[1] Solubilizes to lower the pH of the waste.

Physical & Hazard Data Table
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Property Value /| Description
Physical State Clear, colorless liquid
Reactivity Reacts with water (Hydrolysis)

] ~80-90°C (Estimated based on octanol/ether
Flash Point
structure)

H350 (May cause cancer), H314 (Causes
Hazard Codes )
severe skin burns)

Characteristic Waste: D002 (Corrosive), D001
(Ignitable)

RCRA Status

Part 3: Step-by-Step Disposal Protocol

Objective: Chemically deactivate the alkylating potential of the ether by controlled hydrolysis
and neutralization before submitting for waste collection.

Reagents Required:
e Saturated Sodium Carbonate (

) or Ammonium Hydroxide (
, dilute 10%).
¢ Note: Ammonium hydroxide is preferred as ammonia reacts with formaldehyde to form

hexamethylenetetramine (urotropine), effectively scavenging the carcinogen.

Phase 1: Controlled Quenching

This process is self-validating: The cessation of heat evolution and the formation of a stable
biphasic layer confirm the reaction is complete.

o Preparation: In a fume hood, set up a 3-neck round-bottom flask with a stir bar, a dropping

funnel, and a thermometer.
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Base Charge: Add a 50% excess (molar equivalent) of your chosen base solution (e.g.,
dilute

) to the flask.

Addition: Transfer the Chloromethyl octyl ether to the dropping funnel.

Reaction: Slowly add the ether to the stirring base solution.

o Observation: You will see an exotherm (temperature rise) and potentially white fumes (HCI
mist) if the addition is too fast.

o Control: Maintain temperature below 40°C.

Completion: Stir for 30 minutes after the final addition.

o Validation: Stop stirring. The mixture should separate into two clear layers: Octanol (top)
and aqueous waste (bottom).

Phase 2: Verification & Packaging

e pH Check: Dip a pH strip into the aqueous layer. It should be neutral or basic (pH 7-10). If
acidic, add more base.

o Separation (Optional): If your facility requires solvent segregation, separate the organic
octanol layer (Non-halogenated solvent waste) from the aqueous layer (Aqueous toxic
waste).

» Packaging:

o If not separating: Pour the entire mixture into a waste container compatible with
corrosives/solvents (e.g., HDPE or glass).

o Labeling: "Hazardous Waste - Deactivated Chloromethyl Octyl Ether. Contains: Octanol,
Formaldehyde, Water."

Visual Workflow: Quenching Logic
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Start: Chloromethyl Octyl Ether Waste

Prep: 10% NH4OH Solution
(Scavenges HCI & Formaldehyde)

No (Reaction ongoing)

es (Stable)
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Disposal: Segregate Waste

(GHENE -G IR 2D (Octanol = Organic, Aqueous = Toxic)
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Caption: Operational workflow for the safe quenching and neutralization of chloromethyl octyl
ether.

Part 4: Emergency Procedures

Spill Response (< 100 mL):

Evacuate: Clear the immediate area.

PPE: Wear nitrile gloves over silver shield gloves, goggles, and a lab coat.

Absorb: Cover the spill with a 1:1 mixture of soda ash (

) and clay absorbent (vermiculite). The soda ash neutralizes the hydrolyzing acid.

Collect: Scoop into a sealed container and label as "Hazardous Waste - Debris contaminated
with Chloromethyl Octyl Ether."

Medical Exposure:

» Skin: Wash immediately with soap and water for 15 minutes. Do not use alcohol (increases
absorption).

e Eyes: Rinse for 15 minutes. Seek immediate medical attention.

References

e Organic Syntheses.Synthesis of Alpha-Halo Ethers from Symmetric Acetals. Org.[3] Synth.
2007, 84, 102.[3] (Provides quenching kinetics and protocols for alpha-chloro ethers).
Retrieved from [Link][3]

» Vanderbilt University Medical Center.Laboratory Guide for Managing Chemical Waste: High
Hazard Chemicals. (General disposal guidelines for ether compounds). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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